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Compound of Interest |

Compound Name: 1-Bromo-4-propylsulfanylbenzene
CAS No.: 76542-19-3
Cat. No.: B1319258
Get Quote
. J

Researchers, scientists, and drug development professionals are advised that the compound
designated by CAS number 36982-62-4 could not be definitively identified in a comprehensive
search of chemical databases and scientific literature. This suggests that the provided CAS
number may be incorrect, obsolete, or correspond to a substance not widely documented in
public resources.

Initial investigations into the properties and uses of CAS number 36982-62-4 did not yield any
specific compound. Cross-referencing the number across multiple chemical and regulatory
databases failed to retrieve a corresponding chemical name, molecular formula, or structure. It
is crucial for researchers to verify the accuracy of CAS numbers to ensure the integrity of their
scientific inquiries.

In the course of this investigation, searches for the provided CAS number frequently led to
information pertaining to CAS number 498-62-4, which identifies the compound 3-
Thiophenecarboxaldehyde. This recurring result suggests a possible typographical error in the
original query.
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While an in-depth technical guide on CAS number 36982-62-4 cannot be provided due to the
lack of available data, for illustrative purposes and as a potential point of clarification for the
user, a brief overview of the likely intended compound, 3-Thiophenecarboxaldehyde, is
presented below. It is imperative to note that the following information does not pertain to CAS
number 36982-62-4.

Overview of 3-Thiophenecarboxaldehyde (CAS 498-
62-4)

3-Thiophenecarboxaldehyde is a heterocyclic aldehyde that serves as a versatile building block
in organic synthesis. Its chemical structure and properties make it a valuable intermediate in
the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals.

Chemical and Physical Properties

A summary of the key physicochemical properties of 3-Thiophenecarboxaldehyde is provided
in the table below. This data is essential for designing and executing chemical reactions and for
ensuring safe handling and storage.

Property Value

Molecular Formula CsH40S

Molecular Weight 112.15 g/mol

Appearance Clear yellow to light brown liquid
Boiling Point 194-196 °C

Density 1.28 g/mL at 25 °C

Refractive Index n20/D 1.583

Solubility Soluble in organic solvents

Core Applications and Uses

3-Thiophenecarboxaldehyde is primarily utilized as a synthetic intermediate in various chemical
industries. Its reactivity allows for the introduction of the thiophene moiety into larger, more

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

complex molecules.

e Pharmaceutical Synthesis: It is a precursor in the synthesis of a range of biologically active
compounds. The thiophene ring is a common scaffold in medicinal chemistry, found in drugs
with diverse therapeutic activities.

e Agrochemical Development: The compound is used in the creation of novel pesticides and
herbicides.

o Materials Science: It can be incorporated into the synthesis of organic electronic materials,
such as conducting polymers and dyes.

Due to the inability to identify and retrieve data for CAS number 36982-62-4, no experimental
protocols or signaling pathway diagrams can be provided for this specific substance.
Researchers are strongly encouraged to verify the CAS number of their compound of interest
before proceeding with further investigation. Should the intended compound of interest be 3-
Thiophenecarboxaldehyde, a detailed technical guide can be prepared upon request.

o To cite this document: BenchChem. [Technical Guide on CAS Number 36982-62-4:
Compound Identification and Data Unavailability]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1319258/docs#technical-guide-on-cas-
number-36982-62-4-compound-identification-and-data-unavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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